Cas no 21563-72-4 (benzoyl chloride, 3-amino- (9ci))

• Product Name: benzoyl chloride, 3-amino- (9ci)
• CAS No: 21563-72-4
• MF: C₇H₆ClNO
• MW: 155.581640720367
• CID: 911888
• PubChem ID: 14024002
• Update Time: 2025-04-19

benzoyl chloride, 3-amino- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzoyl chloride, 3-amino- (9ci)
• 3-aminobenzoyl chloride
• m-aminobenzoyl chloride
• Benzoyl chloride, 3-amino-
• DTXSID40554471
• 21563-72-4
• SCHEMBL2134942
• DB-274976

• Inchi： 1S/C7H6ClNO/c8-7(10)5-2-1-3-6(9)4-5/h1-4H,9H2
• InChI Key： RMDIYHSHNBKVJS-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 155.01388
• Monoisotopic Mass: 155.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09